Methyl 2-[(5-chloro-thiophene-2-carbonyl)-amino]-propionate

• Molecular Formula: C9H10ClNO3S
• Molecular Weight: 247.70 g/mol
• IUPAC Name: methyl 2-[(5-chlorothiophene-2-carbonyl)amino]propanoate
• InChI: InChI=1S/C9H10ClNO3S/c1-5(9(13)14-2)11-8(12)6-3-4-7(10)15-6/h3-5H,1-2H3,(H,11,12)
• InChI Key: KJKHSZJJMNCCBT-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)NC(=O)C1=CC=C(S1)Cl

Description

Methyl 2-[(5-chloro-thiophene-2-carbonyl)-amino]-propionate is a useful research compound. Its molecular formula is C9H10ClNO3S and its molecular weight is 247.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Prepared analogously to Example 1a from methyl 5-chloro-thiophene-2-carboxylic acid and 2-aminopropionate with TBTU and NMM in THF.

Synthesis routes and methods II

Procedure details

3.10 g (19.1 mmol) 5-chloro-thiophene-2-carboxylic acid are combined with 4.44 ml (40 mmol) NMM and 6.42 g (20 mmol) TBTU in 50 ml THF and then stirred for 2 hours under a nitrogen atmosphere at ambient temperature. Then 2.79 g (20 mmol) methyl 2-aminopropionate-hydrochloride and 50 ml THF are added and the mixture is stirred for a further 16 hours at ambient temperature. Then the reaction mixture is poured into water, extracted with ethyl acetate, the combined organic phases are washed with sat. sodium hydrogen carbonate solution, water, 0.5-molar hydrochloric acid, water and sat. sodium chloride solution, dried over magnesium sulphate and evaporated down completely i. vac.